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Abstract

This technical guide provides a comprehensive overview of 5-(Benzyloxy)-2-
bromobenzaldehyde, a pivotal intermediate in synthetic organic chemistry and drug discovery.
The document details the compound's fundamental physicochemical properties, outlines a
robust and validated protocol for its synthesis via Williamson ether synthesis, and explores its
applications as a versatile chemical building block. This guide is intended to serve as an
essential resource for researchers, chemists, and professionals in the pharmaceutical and
material science sectors, offering both foundational knowledge and practical, field-proven
insights to support their research and development endeavors.

Introduction: A Versatile Aromatic Aldehyde

5-(Benzyloxy)-2-bromobenzaldehyde is a substituted aromatic aldehyde that has garnered
significant interest within the scientific community. Its unique trifunctional structure—comprising
an aldehyde, a bromo group, and a benzyloxy ether—makes it an exceptionally valuable
precursor for the synthesis of complex molecular architectures. The aldehyde group serves as
a reactive handle for a multitude of chemical transformations, including reductive aminations,
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Wittig reactions, and condensations. The bromine atom provides a strategic site for metal-
catalyzed cross-coupling reactions, such as Suzuki, Heck, and Sonogashira couplings,
enabling the introduction of diverse substituents. The benzyloxy group acts as a stable
protecting group for the phenol, which can be selectively cleaved under specific conditions to
reveal a reactive hydroxyl functionality.

This guide provides a detailed examination of this compound, from its fundamental properties
to its synthesis and strategic applications, thereby equipping researchers with the knowledge to
effectively utilize this reagent in their synthetic campaigns.

Physicochemical and Structural Properties

A precise understanding of a compound's properties is fundamental to its successful
application in experimental work. The key identifiers and computed physicochemical properties
for 5-(Benzyloxy)-2-bromobenzaldehyde are summarized below.

Property Value Source
Molecular Formula C14H11BrO2 [1][2]
Molecular Weight 291.14 g/mol [11[31[4]
IUPAC Name 2-bromo-5- [1]
(phenylmethoxy)benzaldehyde

CAS Number 85604-06-4 [1][4]
Appearance Off-White to Pale Beige Solid [4]
Melting Point 44-46 °C [4]
Boiling Point (Predicted) 401.3 £30.0 °C [4]
Density (Predicted) 1.441 + 0.06 g/cm?3 [4]

C1=CC=C(C=C1)COC2=CC(=
SMILES [1]
C(C=C2)Br)C=0

NUBOCIQJROMWLP-
InChlKey [1112]
UHFFFAOYSA-N
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Synthesis Protocol: Williamson Ether Synthesis

The most direct and reliable method for preparing 5-(Benzyloxy)-2-bromobenzaldehyde is
through the Williamson ether synthesis. This classic Sn2 reaction involves the nucleophilic
substitution of a halide by an alkoxide. In this case, the phenoxide is generated from the
commercially available 5-bromo-2-hydroxybenzaldehyde (also known as 5-
bromosalicylaldehyde) by deprotonation with a suitable base, which then attacks benzyl
bromide to form the desired ether linkage.

The choice of a moderately strong base like potassium carbonate (K2COs) and a polar aprotic
solvent such as dimethylformamide (DMF) is critical. DMF effectively solvates the potassium
cation, leaving the phenoxide anion more accessible for nucleophilic attack, thereby facilitating
a high-yield reaction at a moderate temperature.[5]

Detailed Experimental Protocol

Materials:

e 5-Bromo-2-hydroxybenzaldehyde (1.0 eq)

e Benzyl bromide (1.0-1.1 eq)

o Potassium carbonate (K2COs), anhydrous (1.5 eq)

o Dimethylformamide (DMF), anhydrous

o Ethyl acetate

» Deionized water

e Brine (saturated NaCl solution)

o Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)
Procedure:

» To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 5-
bromo-2-hydroxybenzaldehyde (1.0 eq) and anhydrous potassium carbonate (1.5 eq).
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e Add a sufficient volume of anhydrous DMF to dissolve the solids and allow for efficient
stirring.

« To this stirring suspension, add benzyl bromide (1.0-1.1 eq) dropwise at room temperature.

e Heat the reaction mixture to 70 °C and stir overnight. The progress of the reaction should be
monitored by Thin-Layer Chromatography (TLC) until the starting material is consumed.[5]

 After the reaction is complete, allow the mixture to cool to room temperature. Reduce the
volume of DMF by approximately half using a rotary evaporator under reduced pressure.

e Pour the concentrated residue into a beaker containing deionized water. This will cause the
crude product to precipitate out of the solution.[5]

» Stir the agueous suspension for 30 minutes to ensure complete precipitation, then collect the
solid product by vacuum filtration.

e Wash the collected solid with deionized water to remove any remaining DMF and inorganic
salts.

« For purification, the crude product can be recrystallized from a suitable solvent system, such
as ethanol/water or ethyl acetate/hexanes, to yield pure 5-(Benzyloxy)-2-
bromobenzaldehyde as an off-white solid.[5]

Synthesis Workflow Diagram
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Reactants & Reagents

5-Bromo-2-hydroxybenzaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/5-_Benzyloxy_-2-bromobenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/5-_Benzyloxy_-2-bromobenzaldehyde
https://cymitquimica.com/it/prodotti/IN-DA00513Y/85604-06-4/5-benzyloxy-2-bromobenzaldehyde/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5219988.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB62447195.htm
https://pdf.benchchem.com/2362/Application_Notes_and_Protocols_for_2_Allyloxy_3_bromobenzaldehyde_in_Medicinal_Chemistry.pdf
https://www.benchchem.com/product/b113107#5-benzyloxy-2-bromobenzaldehyde-molecular-weight-and-formula
https://www.benchchem.com/product/b113107#5-benzyloxy-2-bromobenzaldehyde-molecular-weight-and-formula
https://www.benchchem.com/product/b113107#5-benzyloxy-2-bromobenzaldehyde-molecular-weight-and-formula
https://www.benchchem.com/product/b113107#5-benzyloxy-2-bromobenzaldehyde-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b113107?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

